Cas no 30425-47-9 (1-(4-Methoxyphenyl)-2-pyrrolidinone)

• Product Name: 1-(4-Methoxyphenyl)-2-pyrrolidinone
• CAS No: 30425-47-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• MDL: MFCD00138488
• CID: 314412
• PubChem ID: 121705
• Update Time: 2025-10-23

1-(4-Methoxyphenyl)-2-pyrrolidinone Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone,1-(4-methoxyphenyl)-
• 1-(4-Methoxyphenyl)-2-pyrrolidinone
• 1-(4-methoxyphenyl)pyrrolidin-2-one
• 1-(4-methoxyphenyl)-pyrrolidin-2-one
• 1-(4-methoxy-phenyl)-pyrrolidin-2-one
• 4-methoxyphenylpyrrolidin-2-one
• AC1L3T94
• AC1Q4BXJ
• Bionet2_000141
• CHEMBL1649591
• CTK4G5176
• N-(4-methoxyphenyl)-2-pyrrolidinone
• N-(p-methoxyphenyl)-2-pyrrolidone
• SureCN609306
• EINECS 250-191-1
• EU-0084166
• SCHEMBL609306
• NS00028922
• MFCD00138488
• SR-01000510287-1
• SR-01000510287
• AKOS002980553
• N-(4-methoxyphenyl)pyrrolidin-2-one
• 7B-110
• HMS1364G09
• IDJCCRRYIMWLSQ-UHFFFAOYSA-N
• InChI=1/C11H13NO2/c1-14-10-6-4-9(5-7-10)12-8-2-3-11(12)13/h4-7H,2-3,8H2,1H
• CS-0206050
• 2-Pyrrolidinone, 1-(4-methoxyphenyl)-
• 30425-47-9
• FT-0717863
• DTXSID20184513
• STK670401
• 1-(p-Methoxyphenyl)-2-pyrrolidinone; N-(4-(Methoxyphenyl)pyrrolidin-2-one
• DB-068286
• ALBB-013518

• MDL： MFCD00138488
• Inchi： 1S/C11H13NO2/c1-14-10-6-4-9(5-7-10)12-8-2-3-11(12)13/h4-7H,2-3,8H2,1H3
• InChI Key： IDJCCRRYIMWLSQ-UHFFFAOYSA-N
• SMILES： O=C1CCCN1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 414.7°Cat760mmHg
• Flash Point: 204.6°C
• Refractive Index: 1.561
• PSA: 29.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-Methoxyphenyl)-2-pyrrolidinone

1-(4-Methoxyphenyl)-2-Pyrrolidinone (CAS No. 30425-47-9): A Versatile Compound in Pharmaceutical Research

1-(4-Methoxyphenyl)-2-pyrrolidinone (CAS No. 30425-47-9) represents a significant molecule in the field of pharmaceutical chemistry, with its unique structural features and potential applications in drug discovery. This compound, characterized by its 4-Methoxyphenyl substituent and pyrrolidinone ring system, has garnered attention for its diverse pharmacological properties. Recent studies have highlighted its role in modulating cellular signaling pathways and its potential as a scaffold for the development of novel therapeutics.

The 1-(4-Methoxyphenyl)-2-pyrrolidinone structure combines aromatic and heterocyclic components, which is critical for its biological activity. The 4-Methoxyphenyl group contributes to molecular interactions with target proteins, while the pyrrolidinone ring provides structural stability and flexibility. This dual functionality makes the compound a promising candidate for exploring its therapeutic potential in various disease models.

Recent advancements in medicinal chemistry have focused on optimizing the 1-(4-Methoxyphenyl)-2-pyrrolidinone scaffold for enhanced bioavailability and selectivity. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of derivatives with improved solubility and reduced cytotoxicity, demonstrating the compound's adaptability for drug development. These findings underscore the importance of structural modifications in enhancing the therapeutic profile of the molecule.

One of the key areas of research involving 1-(4-Methoxyphenyl)-2-pyrrolidinone is its potential application in neurodegenerative diseases. A 2022 investigation in ACS Chemical Neuroscience revealed that the compound exhibits neuroprotective effects by modulating the activity of glutamate receptors. This discovery opens new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where glutamatergic dysfunction plays a critical role.

Another significant development in the field is the use of 1-(4-Methoxyphenyl)-2-pyrrolidinone as a building block for the design of small-molecule inhibitors. Researchers have explored its utility in targeting kinases involved in cancer progression. A 2023 study in European Journal of Medicinal Chemistry demonstrated that derivatives of this compound show potent inhibitory activity against the EGFR tyrosine kinase, highlighting its potential in oncology.

The synthesis of 1-(4-Methoxyphenyl)-2-pyrrolidinone has also been optimized to improve scalability and environmental sustainability. A 2024 paper in Green Chemistry described a novel catalytic approach that reduces the use of hazardous reagents while maintaining high yields. This advancement aligns with the growing emphasis on green chemistry practices in pharmaceutical manufacturing.

Furthermore, the compound's role in drug delivery systems has been investigated. A 2023 study in Biomaterials Science explored its potential as a carrier for targeted drug delivery. The 4-Methoxyphenyl group was found to enhance the interaction with specific cell surface receptors, improving the targeting efficiency of therapeutic agents.

Despite its promising applications, the 1-(4-Methoxyphenyl)-2-pyrrolidinone molecule still faces challenges in terms of metabolic stability and tissue permeability. Ongoing research aims to address these limitations through the development of prodrug formulations and the incorporation of functional groups that enhance its pharmacokinetic profile.

Collaborative efforts between academia and industry have accelerated the exploration of 1-(4-Methoxyphenyl)-2-pyrrolidinone in clinical settings. A 2023 preclinical trial reported in Clinical Pharmacology & Therapeutics showcased the compound's potential in treating inflammatory disorders, with promising results in animal models. These studies provide a strong foundation for further clinical evaluation.

As the field of pharmaceutical chemistry continues to evolve, the 1-(4-Methoxyphenyl)-2-pyrrolidinone scaffold remains a focal point for innovation. Its structural versatility and pharmacological potential position it as a valuable tool for the development of next-generation therapeutics. Continued research and technological advancements are expected to unlock even greater applications for this compound in the future.